(2E)-1-[(E)-3-chloroprop-2-enyl]-2-(nitromethylidene)imidazolidine
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Description
(2E)-1-[(E)-3-chloroprop-2-enyl]-2-(nitromethylidene)imidazolidine is a useful research compound. Its molecular formula is C7H10ClN3O2 and its molecular weight is 203.63. The purity is usually 95%.
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Scientific Research Applications
Insecticide Development
- Liu, Lanford, and Casida (1993) explored the use of 2-nitromethylene- and 2-nitroimino-imidazolidines as inhibitors in the acetylcholine receptor of house fly head membranes. They found a correlation between the potency of these inhibitors and their neurotoxicity effects, indicating potential for insecticide development (Liu, Lanford, & Casida, 1993).
Organic Synthesis and Chemical Reactions
- Tokumitsu (1990) studied the reactions of 2-(nitromethylene)imidazolidine with various olefins and aldehydes, leading to the formation of Michael-type addition products and diazabicyclic derivatives. This demonstrates the compound's utility in organic synthesis (Tokumitsu, 1990).
Structural and Molecular Studies
- Dongmei Li et al. (2010) analyzed the molecular structure of a related compound, 2-(nitromethylene)imidazolidine, highlighting the planarity of the molecule and the influence of the electron-withdrawing NO2 group. Such studies are crucial for understanding the electronic structure of these compounds (Li et al., 2010).
Corrosion Inhibition
- Cruz et al. (2004) explored the electrochemical behavior of imidazolidine derivatives, including 1-(2-ethylamino)-2-methylimidazolidine, to assess their effectiveness as corrosion inhibitors. Their research provides insights into the potential industrial applications of these compounds (Cruz, Martinez, Genescà, & García-Ochoa, 2004).
Catalysis and Enantioselective Reactions
- Harmand et al. (2015) discussed the use of imidazolidine-4-one derivatives as recyclable heterogeneous catalysts in the Henry reaction of substituted aldehydes with nitromethane, showcasing their role in asymmetric catalysis (Harmand, Drabina, Pejchal, Husáková, & Sedlák, 2015).
Properties
IUPAC Name |
(2E)-1-[(E)-3-chloroprop-2-enyl]-2-(nitromethylidene)imidazolidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O2/c8-2-1-4-10-5-3-9-7(10)6-11(12)13/h1-2,6,9H,3-5H2/b2-1+,7-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZYLRANZSRIEOP-NRLOHAHISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=C[N+](=O)[O-])N1)CC=CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(/C(=C/[N+](=O)[O-])/N1)C/C=C/Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.